Cas no 7501-91-9 (1H-Indole,3,3'-[(4-nitrophenyl)methylene]bis-)

• Product Name: 1H-Indole,3,3'-[(4-nitrophenyl)methylene]bis-
• CAS No: 7501-91-9
• MF: C₂₃H₁₇N₃O₂
• MW: 367.399985074997
• CID: 579796
• PubChem ID: 345521
• Update Time: 2025-04-19

1H-Indole,3,3'-[(4-nitrophenyl)methylene]bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3,3'-[(4-nitrophenyl)methylene]bis-
• 3-[1H-indol-3-yl-(4-nitrophenyl)methyl]-1H-indole
• 1H,1'H-3,3'-(4-nitrophenylmethanediyl)bisindole
• 1H,1'H-3,3'-(4-nitrophenylmethanediyl)-bis-indole
• 3-((1H-indol-3-yl)(4-nitrophenyl)methyl)-1H-indole
• 3,3'-(4-nitrophenylmethanediyl)-bis-(1H-indole)
• 3,39-((4-nitrophenyl)methylene)bis(3a,7a-dihydro-1H-indole)
• 3-[(1H-indol-3-yl)(4-nitrophenyl)methyl]-1H-indole
• AC1L82Y3
• CHEMBL1995195
• NCI60_003796
• NSC403186
• STK521919
• 3,3'-((4-nitrophenyl)methylene)bis(1h-indole)
• NSC-403186
• DTXSID10323151
• AKOS000358287
• [4-[bis(1H-indol-3-yl)methyl]phenyl]azinic acid
• SCHEMBL21399724
• 7501-91-9

• Inchi： 1S/C23H17N3O2/c27-26(28)16-11-9-15(10-12-16)23(19-13-24-21-7-3-1-5-17(19)21)20-14-25-22-8-4-2-6-18(20)22/h1-14,23-25H
• InChI Key： OESZGFYDUDJFLN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C1=CNC2C=CC=CC1=2)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 367.13221
• Monoisotopic Mass: 367.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 633.2°Cat760mmHg
• Flash Point: 336.8°C
• Refractive Index: 1.761
• PSA: 74.72
• LogP: 6.26080